Cas no 2138111-49-4 (2-(2-Amino-5-propylcyclohexyl)acetic acid)

• Product Name: 2-(2-Amino-5-propylcyclohexyl)acetic acid
• CAS No: 2138111-49-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5858374
• PubChem ID: 165497450
• Update Time: 2025-11-06

2-(2-Amino-5-propylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138111-49-4
• 2-(2-amino-5-propylcyclohexyl)acetic acid
• EN300-1154452
• 2-(2-Amino-5-propylcyclohexyl)acetic acid

• Inchi： 1S/C11H21NO2/c1-2-3-8-4-5-10(12)9(6-8)7-11(13)14/h8-10H,2-7,12H2,1H3,(H,13,14)
• InChI Key： GSOBWATWVSCGKY-UHFFFAOYSA-N
• SMILES： OC(CC1C(CCC(CCC)C1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-Amino-5-propylcyclohexyl)acetic acid

Introduction to 2-(2-Amino-5-propylcyclohexyl)acetic acid (CAS No. 2138111-49-4)

2-(2-Amino-5-propylcyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138111-49-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclohexyl backbone substituted with an amino group and a propyl chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility.

The structural motif of 2-(2-Amino-5-propylcyclohexyl)acetic acid consists of a cyclohexane ring substituted at the 2-position with an amino group (-NH₂) and at the 5-position with a propyl group (-CH₂CH₂CH₃). This configuration imparts a combination of steric hindrance and electronic properties that make it a versatile scaffold for drug discovery. The presence of both an amino group and a carboxylic acid moiety further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The structural features of 2-(2-Amino-5-propylcyclohexyl)acetic acid have positioned it as a candidate for further investigation in several areas, including immunomodulation, anti-inflammatory responses, and neuropharmacology. The cyclohexyl ring provides a stable scaffold, while the propyl chain introduces additional conformational flexibility, which can be exploited to optimize binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxylic acid group can be readily activated for peptide coupling or esterification, while the amino group offers opportunities for amide bond formation or further derivatization. These properties make 2-(2-Amino-5-propylcyclohexyl)acetic acid a valuable building block in medicinal chemistry.

Recent studies have begun to explore the pharmacological profile of derivatives inspired by 2-(2-Amino-5-propylcyclohexyl)acetic acid. For instance, modifications to the propyl chain or the substitution pattern on the cyclohexane ring have shown promise in modulating enzyme activity and receptor binding. These findings suggest that slight structural variations can significantly alter biological activity, highlighting the importance of fine-tuning molecular architecture in drug design.

The synthesis of 2-(2-Amino-5-propylcyclohexyl)acetic acid itself presents an interesting challenge due to the need to introduce both functional groups at specific positions on the cyclohexane ring. Traditional synthetic routes often involve multi-step processes, including ring formation followed by selective functionalization. Advances in catalytic methods and asymmetric synthesis have made it possible to achieve higher yields and enantiopurity, which are critical for pharmaceutical applications.

In addition to its synthetic utility, 2-(2-Amino-5-propylcyclohexyl)acetic acid has been investigated for its potential role in drug delivery systems. The amphiphilic nature of the molecule, with its hydrophobic cyclohexyl and propyl groups balanced by the hydrophilic carboxylic acid and amino groups, makes it a candidate for formulation into micelles or nanoparticles. Such formulations can enhance solubility and bioavailability of co-administered drugs, improving therapeutic efficacy.

The compound's interaction with biological targets has also been explored through computational modeling and experimental techniques. High-throughput screening (HTS) has identified several derivatives with enhanced binding affinity to specific enzymes and receptors. These findings are particularly relevant in the context of developing targeted therapies for diseases such as cancer, inflammation, and neurological disorders.

From a regulatory perspective, 2-(2-Amino-5-propylcyclohexyl)acetic acid (CAS No. 2138111-49-4) is subject to standard guidelines for chemical substances used in pharmaceutical research. Ensuring compliance with safety protocols and documentation requirements is essential for researchers working with this compound. As part of ongoing research efforts, efforts are being made to optimize synthetic pathways while minimizing environmental impact.

The future prospects for 2-(2-Amino-5-propylcyclohexyl)acetic acid are promising, with ongoing studies focusing on expanding its pharmacological applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved therapeutic profiles. Furthermore, advancements in synthetic methodologies will continue to facilitate access to this compound and its analogs for future research.